Cas no 1989659-47-3 (3-(1-tert-butoxycarbonylazetidin-3-yl)cyclobutanecarboxylic acid)

• Product Name: 3-(1-tert-butoxycarbonylazetidin-3-yl)cyclobutanecarboxylic acid
• CAS No: 1989659-47-3
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• MDL: MFCD30342776
• CID: 4632904
• PubChem ID: 122164177
• Update Time: 2025-10-28

3-(1-tert-butoxycarbonylazetidin-3-yl)cyclobutanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}cyclobutane-1-carboxylic acid
• 1-Azetidinecarboxylic acid, 3-(3-carboxycyclobutyl)-, 1-(1,1-dimethylethyl) ester
• 3-(1-(tert-Butoxycarbonyl)azetidin-3-yl)cyclobutanecarboxylic acid
• 3-(1-tert-butoxycarbonylazetidin-3-yl)cyclobutanecarboxylic acid
• 1989659-47-3
• 3-[1-(tert-butoxycarbonyl)azetidin-3-yl]cyclobutane-1-carboxylic acid
• SY216272
• 3-[1-[(2-methylpropan-2-yl)oxycarbonyl]azetidin-3-yl]cyclobutane-1-carboxylic acid
• PB41678
• 3-(1-(Tert-butoxycarbonyl)azetidin-3-yl)cyclobutane-1-carboxylic acid
• F75182
• BS-44867
• 3-(1-Boc-3-azetidinyl)cyclobutanecarboxylic Acid
• EN300-301566
• 3-(1-Boc-azetidin-3-yl)cyclobutanecarboxylic Acid
• SCHEMBL25336257
• MFCD30342776
• 3-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}cyclobutane-1-carboxylicacid
• 3-(1-[(TERT-BUTOXY)CARBONYL]AZETIDIN-3-YL)CYCLOBUTANE-1-CARBOXYLIC ACID

• MDL： MFCD30342776
• Inchi： 1S/C13H21NO4/c1-13(2,3)18-12(17)14-6-10(7-14)8-4-9(5-8)11(15)16/h8-10H,4-7H2,1-3H3,(H,15,16)
• InChI Key： CTRHAKDBMSOFHK-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(C2CC(C(O)=O)C2)C1

Computed Properties

• Exact Mass: 255.14705815g/mol
• Monoisotopic Mass: 255.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-(1-tert-butoxycarbonylazetidin-3-yl)cyclobutanecarboxylic acid

Introduction to 3-(1-tert-butoxycarbonylazetidin-3-yl)cyclobutanecarboxylic acid (CAS No. 1989659-47-3)

3-(1-tert-butoxycarbonylazetidin-3-yl)cyclobutanecarboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1989659-47-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of azetidine derivatives, which are known for their diverse biological activities and potential applications in drug development. The presence of a tert-butoxycarbonyl (Boc) group in its molecular structure enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry and organic transformations.

The molecular framework of 3-(1-tert-butoxycarbonylazetidin-3-yl)cyclobutanecarboxylic acid consists of a cyclobutane ring linked to an azetidine moiety, both of which are functionalized with carboxylic acid and Boc-protected amine groups, respectively. This unique structural configuration imparts distinct chemical properties that make it a versatile building block for the synthesis of more complex molecules. The compound’s ability to undergo various chemical reactions, such as nucleophilic substitution and elimination, allows for the exploration of novel pharmacophores and therapeutic agents.

In recent years, there has been growing interest in azetidine derivatives due to their potential as scaffolds for drug discovery. The cyclobutane ring in 3-(1-tert-butoxycarbonylazetidin-3-yl)cyclobutanecarboxylic acid provides rigidity to the molecule, which can be advantageous in designing compounds with improved binding affinity and selectivity. Furthermore, the Boc protection on the amine group offers a controlled environment for further functionalization, enabling chemists to introduce additional modifications without premature degradation.

One of the most compelling aspects of this compound is its role in the development of bioactive molecules. Researchers have leveraged its structural features to create analogs with enhanced pharmacological properties. For instance, modifications at the cyclobutane ring have been shown to influence receptor binding interactions, while alterations at the azetidine moiety can modulate enzyme inhibition profiles. These findings highlight the compound’s significance as a starting point for exploring new therapeutic avenues.

The synthesis of 3-(1-tert-butoxycarbonylazetidin-3-yl)cyclobutanecarboxylic acid involves multi-step organic transformations that require precise control over reaction conditions. The Boc protection step is particularly critical, as it ensures the stability of the amine group during subsequent synthetic steps. Advanced techniques such as catalytic hydrogenation and protecting group strategies have been employed to achieve high yields and purity levels. These synthetic methodologies underscore the compound’s importance in industrial-scale pharmaceutical production.

Recent studies have demonstrated the utility of 3-(1-tert-butoxycarbonylazetidin-3-yl)cyclobutanecarboxylic acid in addressing various biological challenges. For example, derivatives of this compound have been investigated for their potential antiviral and anti-inflammatory effects. The rigid cyclobutane core is believed to mimic natural substrates or inhibitors, thereby interfering with pathogenic mechanisms at a molecular level. Additionally, the Boc group provides a handle for further derivatization, allowing researchers to fine-tune properties such as solubility and metabolic stability.

The pharmaceutical industry has recognized the value of this compound due to its versatility and potential therapeutic applications. Companies engaged in drug discovery are increasingly exploring azetidine derivatives as lead compounds for novel therapies. The structural features of 3-(1-tert-butoxycarbonylazetidin-3-yl)cyclobutanecarboxylic acid make it an attractive candidate for further optimization through structure-based drug design approaches. By leveraging computational modeling and high-throughput screening techniques, researchers aim to identify analogs with improved efficacy and reduced side effects.

As our understanding of molecular interactions continues to evolve, compounds like 3-(1-tert-butoxycarbonylazetidin-3-yl)cyclobutanecarboxylic acid will play an integral role in advancing therapeutic strategies across multiple disease areas. The ability to modify its core structure while maintaining functional integrity offers a pathway to discovering innovative treatments for unmet medical needs. Future research will likely focus on expanding synthetic libraries derived from this scaffold and exploring new biological targets where its unique properties can be exploited.

In conclusion,3-(1-tert-butoxycarbonylazetidin-3-yl)cyclobutanecarboxylic acid (CAS No. 1989659-47-3) represents a significant advancement in pharmaceutical chemistry. Its structural complexity, combined with its reactivity and biological potential, positions it as a cornerstone in drug development efforts worldwide. As scientific exploration progresses,this compound will continue to inspire new discoveries that enhance human health outcomes through innovative medicinal chemistry approaches.